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The following table compares the anti-inflammatory efficacy of the six iridoids in YPL-001, based on their

ability to suppress TNF-induced MUC5AC secretion in NCI-H292 human lung epithelial cells [1].

Iridoid Name
Common Name in
Study

Inhibitory Effect on
MUC5AC

IC₅₀ (μM)

Verproside Iridoid 2 Most potent 7.1 [1]

Piscroside C Iridoid 1 Prominent 9.9 [1]

Picroside II Iridoid 4 Prominent 11.5 [1]

Catalposide Iridoid 6 Moderate Not specified (weaker than
Iridoids 1, 2, 4) [1]

Isovanillyl
catalpol

Iridoid 3 Weaker Not specified [1]

6-O-veratroyl
catalpol

Iridoid 5 Weaker Not specified [1]
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The key findings on verproside's activity are based on standardized cell-based and animal model

experiments.

Cell Line and Stimulation: Use NCI-H292 human lung goblet-like epithelial cells. Grow cells in
standard culture conditions and stimulate with TNF (e.g., 10 ng/mL) or PMA (e.g., 10-100 nM) to
induce an inflammatory response [1].
Compound Treatment: Pre-treat cells with verproside or other iridoids (e.g., at concentrations

ranging from 1 to 30 μM) for a specified period (e.g., 1-2 hours) before adding the stimulant [1].
Measurement of Inflammatory Markers:

MUC5AC Secretion: Quantify using Enzyme-Linked Immunosorbent Assay (ELISA) on cell
culture supernatants [1].

Gene Expression: Analyze mRNA levels of IL-6, IL-8, and MUC5AC via quantitative Real-
Time PCR (qPCR) [1].

NF-κB Activity: Transfert cells with an NF-κB promoter-driven luciferase reporter plasmid
and measure activity using a luciferase assay system [1].

Protein Signaling Analysis: Use western blotting to assess protein phosphorylation (e.g., PKCδ)
and total protein levels in cell lysates [1].

In Vivo Validation:
COPD Mouse Model: Induce COPD-like inflammation (e.g., using cigarette smoke extract or

elastase).
Dosing: Administer verproside intraperitoneally or orally.

Outcome Measures: Analyze lung tissue for inflammatory cell infiltration, mucus
overproduction (histology), and markers of PKCδ activation [1].

Mechanism of Action: Inhibiting PKCδ Signaling

Verproside exerts its potent anti-inflammatory effects by specifically targeting the PKCδ enzyme, which

disrupts two key pro-inflammatory pathways in airway inflammation. The following diagram illustrates this

mechanism.
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As the diagram shows, verproside's specific inhibition of PKCδ phosphorylation is the crucial step that leads

to reduced expression of key inflammatory mediators [1]. This mechanism has been confirmed in a COPD

mouse model, where verproside treatment effectively reduced lung inflammation and mucus overproduction

[1].

Metabolism and Pharmacokinetics

For drug development, understanding metabolism is critical. Verproside undergoes extensive first-pass

metabolism, leading to low oral bioavailability [2] [3].

Aspect Details

Major Metabolic
Reactions

Glucuronidation, Sulfation, O-methylation [2].

Key Metabolites Verproside glucuronides (M1, M2), Verproside sulfate (M3), Picroside II (M4, O-
methylated), Isovanilloylcatalpol (M5, O-methylated) [2].

Primary Enzymes UGT1A1, UGT1A9 (glucuronidation), SULT1A1 (sulfation) [2] [4].

Oral Bioavailability Very low (< 0.5% in rats) [3].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s647100?utm_src=pdf-body-img
https://www.smolecule.com/products/s647100?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138391/
https://www.smolecule.com/products/s647100?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138391/
https://www.smolecule.com/products/s647100?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6154560/
https://link.springer.com/article/10.1007/s12272-009-1412-x
https://pmc.ncbi.nlm.nih.gov/articles/PMC6154560/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6154560/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6154560/
https://www.mdpi.com/1420-3049/22/4/670
https://link.springer.com/article/10.1007/s12272-009-1412-x
https://www.smolecule.com/products/s647100?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Aspect Details

Systemic Clearance High (indicating extensive metabolism) [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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